Cas no 2918993-71-0 (4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one)

• Product Name: 4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one
• CAS No: 2918993-71-0
• MF: C₆H₄F₅N₃O
• MW: 229.107478141785
• CID: 6939148
• PubChem ID: 167506998
• Update Time: 2025-05-07

4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2918993-71-0
• SCHEMBL25887418
• 4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one

• Inchi： 1S/C6H4F5N3O/c7-5(8,6(9,10)11)3-1-2(12)4(15)14-13-3/h1H,(H2,12,13)(H,14,15)
• InChI Key： JMFDOVXIGOWKQY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=C(C(NN=1)=O)N)F

Computed Properties

• Exact Mass: 229.02745257Da
• Monoisotopic Mass: 229.02745257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5Ų